![molecular formula C10H10ClNO B1626752 2-(6-Chloro-1H-indol-3-yl)ethanol CAS No. 41340-35-6](/img/structure/B1626752.png)
2-(6-Chloro-1H-indol-3-yl)ethanol
Overview
Description
“2-(6-Chloro-1H-indol-3-yl)ethanol” is a derivative of indole . Indole derivatives are known for their diverse biological and clinical applications . They are found in many important synthetic drug molecules and bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest among researchers . The process often involves multicomponent reactions (MCRs), which are high-yielding, operationally friendly, time- and cost-effective . MCRs are subject to spontaneous synthesis because a simple reaction vessel is used instead of complex equipment, and no intermediates need to be separated .
Scientific Research Applications
Synthesis and Stereochemistry
- Frydenvang et al. (2004) achieved the first direct resolution of racemic 2-(2,3-dihydro-1H-indol-3-yl)ethanol, a closely related compound, by chiral simulated moving bed chromatography. The (+)-enantiomer was found to have the (S) configuration, determined by single-crystal X-ray analyses (Frydenvang et al., 2004).
Eco-Friendly Synthesis
- Brahmachari and Banerjee (2014) developed a straightforward, pseudo-three-component one-pot synthesis of pharmaceutically interesting functionalized 3,3-bis(indol-3-yl)indolin-2-ones and 2,2-bis(indol-3-yl)acenaphthylen-1(2H)-one derivatives. The process was notable for its mild reaction conditions, high yields, eco-friendliness, and ease of product isolation (Brahmachari & Banerjee, 2014).
Thermodynamic Studies
- Carvalho et al. (2019) conducted a calorimetric and computational study of 2-(1H-indol-3-yl)ethanol, determining its gas-phase standard molar enthalpy of formation. This data is valuable for understanding the compound's stability and reactivity (Carvalho et al., 2019).
Silicon-Directed Cyclization
- Zhang et al. (2005) synthesized tetrahydro-pyrano[3,4-b]indoles from 2-(2-trimethylsilanyl-1H-indol-3-yl)-ethanols and ketones/aldehydes via silicon-directed oxa-Pictet-Spengler cyclizations. This method also resulted in unusual dimeric products under certain conditions (Zhang et al., 2005).
Crystal Structure and Hydrogen Bonding
- Di (2010) analyzed the crystal structure of (2S*)-2-amino-3-(1H-indol-3-yl)propionic acid in its zwitterionic form. The study highlighted the importance of intermolecular hydrogen bonding in forming a three-dimensional network, which is crucial for understanding the compound's physical properties (Di, 2010).
Future Directions
Indole derivatives have an immeasurable potential to be explored for newer therapeutic possibilities . The addition of the indole nucleus to medicinal compounds that are biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities . This has led researchers to synthesize various scaffolds of indole for screening different pharmacological activities .
Properties
IUPAC Name |
2-(6-chloro-1H-indol-3-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO/c11-8-1-2-9-7(3-4-13)6-12-10(9)5-8/h1-2,5-6,12-13H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBRZCUSAPANGLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC=C2CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20520997 | |
Record name | 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20520997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41340-35-6 | |
Record name | 2-(6-Chloro-1H-indol-3-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20520997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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